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Compound of Interest

Compound Name: 4-Nitrophthalonitrile

Cat. No.: B195368 Get Quote

An In-depth Technical Guide to 4-Nitrophthalonitrile (CAS: 31643-49-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophthalonitrile, with the CAS registry number 31643-49-9, is an organic compound

featuring a phthalonitrile core substituted with a nitro group.[1] Systematically named 4-

nitrobenzene-1,2-dicarbonitrile, this compound serves as a crucial intermediate in the synthesis

of a variety of functional materials.[2] Its applications are prominent in the preparation of dyes,

pigments, and especially phthalocyanines, which are materials of interest for their unique

electronic and photophysical properties.[1][3][4] 4-Nitrophthalonitrile is also utilized as an

intermediate for pesticides and pharmaceuticals.[5][6] This guide provides a comprehensive

overview of its physicochemical properties, characterization data, experimental protocols, and

safety information.

Physicochemical Properties
4-Nitrophthalonitrile is typically a crystalline solid, appearing as a white to light yellow or tan

powder.[7][8][9] It has low solubility in water but is soluble in organic solvents such as acetone

and dimethyl sulfoxide (DMSO).[1]
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Property Value Reference

CAS Number 31643-49-9 [7][10]

Molecular Formula C₈H₃N₃O₂ [2][10][11]

Molecular Weight 173.13 g/mol [2][7][10]

Appearance

Light yellow, light greenish or

light grey powder, crystals or

chunks

[3][7]

Melting Point 141 - 145 °C [3][7][8]

Synonyms

4-nitrobenzene-1,2-

dicarbonitrile, 1,2-Dicyano-4-

nitrobenzene

[2][8]

InChI Key
NTZMSBAAHBICLE-

UHFFFAOYSA-N
[7]

SMILES
C(#N)C1=C(C#N)C=CC(N(=O)

=O)=C1
[1]

Spectroscopic and Crystallographic Data
Spectroscopic and crystallographic data are fundamental for the structural elucidation and

confirmation of 4-Nitrophthalonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The following data was recorded in DMSO-d₆.[11]

Table 1: ¹H NMR Data
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Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

9.04 d 2.1 1H H-Ar

8.68 dd 8.4, 2.1 1H H-Ar

8.44 d 8.7 1H H-Ar

Table 2: ¹³C NMR Data

Chemical Shift (δ, ppm)

149.70

135.27

128.81

128.53

120.22

116.60

114.86

114.55

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands (KBr Pellet)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Assignment Reference

3090 Aromatic C-H stretch [11]

2241 - 2245 C≡N (nitrile) stretch [2][11]

1610, 1587 Aromatic C=C stretch [2]

1534 - 1538 Asymmetric NO₂ stretch [2][11]

1351 - 1356 Symmetric NO₂ stretch [2][11]

852 - 855 C-N stretch [2][11]

Crystallographic Data
Single-crystal X-ray diffraction provides definitive structural information.

Table 4: Crystal Data and Structure Refinement

Parameter Value Reference

Crystal System Orthorhombic [2]

Space Group Pbca [12]

a (Å) 12.8642 (3) [2]

b (Å) 9.2013 (2) [2]

c (Å) 13.2578 (3) [2]

Volume (Å³) 1569.29 (6) [2]

Z 8 [2]

Temperature (K) 100 [2]

Experimental Protocols
Synthesis of 4-Nitrophthalonitrile
A common laboratory synthesis involves the dehydration of 4-nitrophthalamide.[2][3]
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Materials:

4-nitrophthalamide

Thionyl chloride (SOCl₂)

Dry N,N-dimethylformamide (DMF)

Ice-water bath

Nitrogen gas supply

Procedure:

In a three-necked flask equipped with a stirrer and a nitrogen inlet, cool 70 mL of dry DMF to

0 °C using an ice-water bath under a stream of nitrogen.[3]

Slowly add 7.3 mL of thionyl chloride to the cooled DMF, ensuring the internal temperature

does not exceed 5 °C.[3]

Once the addition is complete, cease the nitrogen flow and protect the flask with a calcium

chloride drying tube. The solution should appear yellow.[3]

Gradually add 10 g (0.048 mol) of 4-nitrophthalamide to the reaction mixture, maintaining the

internal temperature below 5 °C.[3]

Stir the mixture in the ice bath for 1 hour, then continue stirring at room temperature for an

additional 2 hours.[3]

Pour the resulting yellow solution over 500 g of ice-water with vigorous stirring to precipitate

the product.[2][3]

Collect the precipitate by vacuum filtration and wash it successively with cold water, a 5%

sodium bicarbonate solution, and finally with water again.[3]

Dry the product in a vacuum oven at 110-120 °C to yield 4-Nitrophthalonitrile.[3]
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Synthesis Workflow for 4-Nitrophthalonitrile

4-Nitrophthalamide
Thionyl Chloride

Dry DMF

Reaction at 0-5 °C
(Dehydration)

1. Mix

Precipitation
in Ice-Water

2. Quench

Vacuum Filtration
& Washing

3. Isolate

Vacuum Drying

4. Purify

Final Product:
4-Nitrophthalonitrile

5. Obtain

Click to download full resolution via product page

Caption: Synthesis workflow from reagents to final product.
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Characterization Protocols
Infrared (IR) Spectroscopy:

Prepare a KBr pellet by mixing a small amount of the dried 4-Nitrophthalonitrile sample

with dry potassium bromide powder.

Press the mixture into a thin, transparent disk using a hydraulic press.

Acquire the IR spectrum using an FTIR spectrometer over a standard range (e.g., 4000-400

cm⁻¹).

Identify characteristic peaks, such as the strong nitrile (C≡N) stretch around 2241-2245 cm⁻¹

and the nitro (NO₂) stretches at approximately 1535 cm⁻¹ and 1355 cm⁻¹.[2][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small sample of 4-Nitrophthalonitrile in a suitable deuterated solvent, such as

DMSO-d₆.[11]

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 300 MHz or

higher).[11]

Process the data to identify chemical shifts, coupling constants, and integrations to confirm

the aromatic substitution pattern.

Single-Crystal X-ray Diffraction:

Grow single crystals suitable for X-ray analysis. This can be achieved by slow evaporation of

a saturated solution of 4-Nitrophthalonitrile in a solvent like methanol.[2]

Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.

Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal

vibrations.[2]
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Solve and refine the crystal structure using appropriate software (e.g., SHELXS, SHELXL) to

determine bond lengths, angles, and crystal packing.[12]

Structure Elucidation of 4-Nitrophthalonitrile

Spectroscopic Analysis

Definitive Structure

IR Spectroscopy

Molecular Structure

Functional Groups
(C≡N, NO₂)

NMR Spectroscopy
(¹H & ¹³C)

Connectivity
(H & C Skeleton)

Mass Spectrometry

Molecular Weight
& Formula

Single-Crystal
X-ray Diffraction

Compound Identity Confirmed

Absolute Confirmation

Hypothesized

Click to download full resolution via product page

Caption: Relationship of analytical methods for structure elucidation.

Safety and Handling
4-Nitrophthalonitrile is a hazardous substance and requires careful handling in a laboratory

setting.[10]
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Table 5: Hazard and Precautionary Information
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Category Code Description Reference

Hazard Statements H302 Harmful if swallowed. [10]

H315 Causes skin irritation. [10]

H319
Causes serious eye

irritation.
[10]

H335
May cause respiratory

irritation.
[10]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[10][13]

P270

Do not eat, drink or

smoke when using

this product.

[8][13]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[13]

P301+P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

[8]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[8]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[10][13]
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Handling Recommendations:

Handle in a well-ventilated place, preferably a fume hood.[10][13]

Use personal protective equipment (PPE), including gloves, safety glasses or goggles, and a

lab coat.

Avoid formation of dust and aerosols.[10][13]

Wash hands thoroughly after handling.[14]

Store in a tightly closed container in a dry, cool place.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do

not allow the chemical to enter drains.[10][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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